molecular formula C14H10ClN3O B8455694 1-Chloro-4-(6-methoxypyridin-3-yl)-phthalazine

1-Chloro-4-(6-methoxypyridin-3-yl)-phthalazine

Cat. No.: B8455694
M. Wt: 271.70 g/mol
InChI Key: RPABWJICDDSHEI-UHFFFAOYSA-N
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Description

1-Chloro-4-(6-methoxypyridin-3-yl)-phthalazine is a useful research compound. Its molecular formula is C14H10ClN3O and its molecular weight is 271.70 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H10ClN3O

Molecular Weight

271.70 g/mol

IUPAC Name

1-chloro-4-(6-methoxypyridin-3-yl)phthalazine

InChI

InChI=1S/C14H10ClN3O/c1-19-12-7-6-9(8-16-12)13-10-4-2-3-5-11(10)14(15)18-17-13/h2-8H,1H3

InChI Key

RPABWJICDDSHEI-UHFFFAOYSA-N

Canonical SMILES

COC1=NC=C(C=C1)C2=NN=C(C3=CC=CC=C32)Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Name
COc1ccc(-c2n[nH]c(=O)c3ccccc23)cn1
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Synthesis routes and methods II

Procedure details

932 μl (10 mmol) of phosphorus oxychloride was added to a pyridine solution (5 ml) of 507 mg (2 mmol) of 4-(6-methoxypyridin-3-yl)-2H-phthalazin-1-on, and the reaction liquid was stirred at 120° C. for 30 minutes. This was concentrated under reduced pressure, aqueous saturated sodium hydrogencarbonate solution was added to the reaction liquid, extracted with chloroform, and the organic layer was washed with saturated saline water. This was dried with anhydrous sodium sulfate, and concentrated under reduced pressure to obtain 300 mg (yield: 55%) of 1-chloro-4-(6-methoxypyridin-3-yl)-phthalazine as a brown solid.
Quantity
932 μL
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reactant
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Name
4-(6-methoxypyridin-3-yl)-2H-phthalazin-1-on
Quantity
507 mg
Type
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Quantity
5 mL
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solvent
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